Cas no 327611-65-4 ((1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL)
327611-65-4 structure
Product Name:(1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL
CAS No:327611-65-4
MF:C11H21NO
MW:183.290543317795
CID:891633
PubChem ID:17039406
Update Time:2025-04-19
(1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL
- acetocyclopropyl taxotere
- acetylcyclopropyl docetaxel
- Valinolamine
- Valiolamine
- Valiolamine hydrate
-
- Inchi: 1S/C11H21NO/c1-10(2)7-4-8(6-13)11(3,12)9(10)5-7/h7-9,13H,4-6,12H2,1-3H3/t7-,8+,9+,11-/m1/s1
- InChI Key: VETFELSGHLFPFA-UYAYMFIHSA-N
- SMILES: OC[C@@H]1C[C@@H]2C[C@H]([C@]1(C)N)C2(C)C
Computed Properties
- Exact Mass: 183.16200
- Monoisotopic Mass: 183.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.973
- Boiling Point: 257.5°C at 760 mmHg
- Flash Point: 109.6°C
- Refractive Index: 1.486
- PSA: 46.25000
- LogP: 2.07860
(1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
327611-65-4 ((1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL) Related Products
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